Cas no 1785150-53-9 (4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid
• CAS No: 1785150-53-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5797592
• PubChem ID: 84789707
• Update Time: 2025-06-30

4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1789231
• 1785150-53-9
• 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid

• Inchi： 1S/C11H16N2O3/c1-2-13-9(3-6-12-13)11(10(14)15)4-7-16-8-5-11/h3,6H,2,4-5,7-8H2,1H3,(H,14,15)
• InChI Key： JDUZKUCFQKQOML-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=CC=NN2CC)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid

Introduction to 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid (CAS No. 1785150-53-9)

4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrazole moiety with an oxanecarboxylic acid backbone. This compound has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure, featuring a five-membered heterocyclic ring (pyrazole) linked to an oxygenated aliphatic system, suggests versatile reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The CAS No. 1785150-53-9 identifier firmly establishes this compound within the scientific literature, facilitating precise referencing in research and industrial contexts. The presence of the 1-ethyl substituent on the pyrazole ring and the oxane-4-carboxylic acid moiety introduces specific electronic and steric properties that can be leveraged in designing molecules with tailored biological activities. Such structural features are often exploited in the development of inhibitors, agonists, or antagonists targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid interacts with biological targets. Studies indicate that the compound exhibits promising binding affinities with enzymes and receptors involved in inflammatory responses, making it a candidate for further exploration in anti-inflammatory drug development. The pyrazole ring, known for its stability and ability to form hydrogen bonds, contributes significantly to the compound's binding efficacy.

Moreover, the oxanecarboxylic acid group imparts hydrophilic characteristics to the molecule, which can improve solubility and bioavailability—critical factors in pharmaceutical design. This balance between hydrophobic and hydrophilic regions allows for effective cellular uptake and distribution, enhancing the compound's potential as a drug candidate. Research has also highlighted its role in modulating metabolic pathways, particularly those relevant to lipid biosynthesis and degradation.

In vitro studies have demonstrated that 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid exhibits inhibitory effects on certain kinases associated with cancer progression. The pyrazole moiety's ability to mimic natural substrates or compete with ATP binding has been particularly noted in these investigations. Such findings align with broader trends in oncology research, where small molecules targeting aberrant signaling cascades are sought after for therapeutic intervention.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions to form the pyrazole ring and subsequent functionalization of the oxanecarboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for translating laboratory discoveries into viable pharmaceuticals.

Industrial applications of 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid extend beyond academic research. Pharmaceutical companies are increasingly exploring derivatives of this scaffold for their potential as lead compounds in drug development pipelines. The compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties or target specific disease mechanisms more effectively.

Collaborative efforts between academic institutions and industry partners have accelerated the evaluation of this compound's therapeutic potential. Preclinical studies are underway to assess its safety profile and efficacy in animal models, providing critical data for regulatory submissions and clinical trials. These efforts underscore the growing interest in 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid as a promising entity in medicinal chemistry.

The integration of machine learning algorithms into drug discovery has further propelled research on this compound. Predictive models have identified novel analogs of 4-(1-ethyl-1H-pyrazol-5-yl)oxane-4-carboxylic acid with enhanced biological activity, guiding synthetic efforts toward more potent derivatives. Such computational approaches complement traditional experimental screening methods, expediting the identification of viable drug candidates.

Ethical considerations also play a role in the development of new pharmaceuticals like 4-(1 ethyl 1H pyrazol 5 yl oxane 4 carboxylic acid). Ensuring equitable access to medications derived from such compounds is a priority for researchers and policymakers alike. Public-private partnerships aim to bridge gaps between laboratory innovations and patient treatments, fostering sustainable healthcare solutions.

Future directions for research on this compound include exploring its interactions with nucleic acids and proteins at a molecular level using advanced spectroscopic techniques. Such studies could reveal new mechanisms of action or reveal limitations in its therapeutic potential. Additionally, investigating its environmental impact will be essential as sustainable practices become increasingly important in chemical synthesis.

In conclusion, 4-(1 ethyl 1H pyrazol 5 yl oxane 4 carboxylic acid (CAS No 1785150 53 9) represents a fascinating subject of study with significant implications for pharmaceutical science. Its unique structural features offer opportunities for developing innovative therapeutics across multiple disease areas while advancing synthetic methodologies that prioritize efficiency sustainability